Cas no 76187-10-5 (1-Hexadecanesulfonicacid, 2-amino-3-hydroxy-15-methyl- (9CI))

• Product Name: 1-Hexadecanesulfonicacid, 2-amino-3-hydroxy-15-methyl- (9CI)
• CAS No: 76187-10-5
• MF: C₁₇H₃₇NO₄S
• MW: 351.544984579086
• CID: 566936
• PubChem ID: 195905
• Update Time: 2025-04-19

1-Hexadecanesulfonicacid, 2-amino-3-hydroxy-15-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanesulfonicacid, 2-amino-3-hydroxy-15-methyl- (9CI)
• 2-amino-3-hydroxy-15-methylhexadecane-1-sulfonic acid
• capnine
• 76187-10-5
• 1-Hexadecanesulfonic acid, 2-amino-3-hydroxy-15-methyl-
• 2-Amino-3-hydroxy-15-methyl-1-hexadecanesulfonic acid
• CHEBI:177407
• 2-amino-3-hydroxy-15-methylhexadecane-1-sulonic acid
• DTXSID80997525
• SCHEMBL16431837

• Inchi： 1S/C17H37NO4S/c1-15(2)12-10-8-6-4-3-5-7-9-11-13-17(19)16(18)14-23(20,21)22/h15-17,19H,3-14,18H2,1-2H3,(H,20,21,22)
• InChI Key： XMTQSVIYISYLNK-UHFFFAOYSA-N
• SMILES： CC(CCCCCCCCCCCC(C(CS(=O)(=O)O)N)O)C

Computed Properties

• Exact Mass: 351.24451
• Monoisotopic Mass: 351.244
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.065
• Refractive Index: 1.494
• PSA: 100.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids